Cas no 56153-34-5 (Ethyl 1-methylquinolin-1-ium-6-carboxylate)

• Product Name: Ethyl 1-methylquinolin-1-ium-6-carboxylate
• CAS No: 56153-34-5
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 944979
• PubChem ID: 24192351
• Update Time: 2025-04-19

Ethyl 1-methylquinolin-1-ium-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methylquinolin-1-ium-6-carboxylate
• NSC-138315
• 56153-34-5
• DTXSID70971531
• NSC138315
• 6-(ETHOXYCARBONYL)-1-METHYLQUINOLIN-1-IUM IODIDE

• Inchi： 1S/C13H14NO2.HI/c1-3-16-13(15)11-6-7-12-10(9-11)5-4-8-14(12)2;/h4-9H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： ZIKIBHDODBWMKP-UHFFFAOYSA-M
• SMILES： [I-].O(CC)C(C1C=CC2C(=CC=C[N+]=2C)C=1)=O

Computed Properties

• Exact Mass: 216.10252
• Monoisotopic Mass: 343.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18
• LogP: -1.15500